Cas no 915976-31-7 (1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
• CAS No: 915976-31-7
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD15071864
• CID: 1026197
• PubChem ID: 56605017
• Update Time: 2025-11-06

1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-tert-Butyl 2-methyl 5-oxopiperidine-1,2-dicarboxylate
• (S)-N-Boc-5-oxo-piperidine-2-carboxylic acid methyl ester
• 1-O-tert-butyl 2-O-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
• 1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
• UCRLFGKYCFXSEA-VIFPVBQESA-N
• SCHEMBL10058225
• (S)-1-Boc 2-methyl 5-oxopiperidine-2-carboxylate
• PS-21007
• 915976-31-7
• P11771
• A903305
• (S)-1-tert-Butyl2-methyl5-oxopiperidine-1,2-dicarboxylate
• DTXSID50717898
• (S) - 1 - tert - Butyl 2 - Methyl 5 - oxopiperidine - 1,2 - dicarboxylate
• 1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate

• MDL： MFCD15071864
• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(16)13-7-8(14)5-6-9(13)10(15)17-4/h9H,5-7H2,1-4H3/t9-/m0/s1
• InChI Key： UCRLFGKYCFXSEA-VIFPVBQESA-N
• SMILES： O(C(N1CC(CC[C@H]1C(=O)OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.9Ų